Cas no 917808-28-7 (Pyrimidine, 4-[2-chloro-4-(3-methylphenyl)-5-thiazolyl]-2-(methylthio)-)

• Product Name: Pyrimidine, 4-[2-chloro-4-(3-methylphenyl)-5-thiazolyl]-2-(methylthio)-
• CAS No: 917808-28-7
• MF: C₁₅H₁₂ClN₃S₂
• MW: 333.858879089355
• CID: 784289
• PubChem ID: 15603901
• Update Time: 2025-04-19

Pyrimidine, 4-[2-chloro-4-(3-methylphenyl)-5-thiazolyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[2-chloro-4-(3-methylphenyl)-5-thiazolyl]-2-(methylthio)-
• 2-chloro-4-(3-methylphenyl)-5-(2-methylsulfanylpyrimidin-4-yl)-1,3-thiazole
• SCHEMBL5819860
• 917808-28-7
• DTXSID90575535
• 4-[2-Chloro-4-(3-methylphenyl)-1,3-thiazol-5-yl]-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C15H12ClN3S2/c1-9-4-3-5-10(8-9)12-13(21-14(16)19-12)11-6-7-17-15(18-11)20-2/h3-8H,1-2H3
• InChI Key： JGBUCWRTGTVLCW-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C2C=CN=C(N=2)SC)S1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 333.0161174g/mol
• Monoisotopic Mass: 333.0161174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.2Ų